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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943 Get Quote

A Comparative Analysis of Disperse Yellow 49 and Other Key Yellow Disperse Dyes for Textile

Applications

This guide provides a detailed comparison of Disperse Yellow 49 with other commercially

significant yellow disperse dyes. The information is intended for researchers, scientists, and

professionals in the textile and materials science fields, offering a compilation of experimental

data and standardized protocols to aid in the selection and application of these colorants.

Chemical and Physical Properties
Disperse dyes are non-ionic colorants with low water solubility, making them suitable for dyeing

hydrophobic fibers like polyester. Their performance is intrinsically linked to their chemical

structure. Disperse Yellow 49 is classified as a methine dye, which are known for their bright

hues.[1] However, it is sometimes referred to as an azo dye, potentially due to its synthesis

precursors or broader chemical groupings.[2] For this comparison, it will be categorized based

on its core chromophoric structure. Azo dyes, characterized by the -N=N- group, and

quinophthalone dyes are other major chemical classes of yellow disperse dyes.[3]

A summary of the chemical and physical properties of Disperse Yellow 49 and selected

comparator dyes is presented in Table 1.

Table 1: Chemical and Physical Properties of Selected Yellow Disperse Dyes
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Property
Disperse

Yellow 49

Disperse

Yellow 3

Disperse

Yellow 54

Disperse

Yellow 64

Disperse

Yellow 82

Disperse

Yellow

211

C.I. Name
Disperse

Yellow 49

Disperse

Yellow 3

Disperse

Yellow 54

Disperse

Yellow 64

Disperse

Yellow 82

Disperse

Yellow 211

CAS

Number

54824-37-

2[1]

2832-40-

8[4]

12223-85-

7

12223-86-

8[5]

12239-58-

6[6]
86836-02-4

Chemical

Class
Methine[1] Azo

Quinophth

alone

Quinophth

alone[3]
Coumarin Azo

Molecular

Formula

C₂₁H₂₂N₄O

₂[1]

C₁₅H₁₅N₃O

₂[4]
C₁₈H₁₁NO₃

C₁₈H₁₀BrN

O₃

C₂₀H₁₉N₃O

₂[6]

C₁₅H₁₂ClN₅

O₄

Molecular

Weight (

g/mol )

362.43[1] 269.30[4] 289.28 368.18 333.38[6] 361.74

Appearanc

e

Light

brown

powder[1]

Yellow

powder

Yellow

powder

Yellow

grain[5]

Light

brown

powder[7]

Brilliant

green

yellow

Solubility

Soluble in

acetone

and

ethanol[1]

Soluble in

acetone,

ethanol,

and

benzene[4]

Insoluble in

water

Soluble in

acetone

and

pyridine

Soluble in

methanol

and

ethanol

Soluble in

acetone

and alcohol

Performance Comparison: Fastness Properties
The durability of a dye on a textile substrate is evaluated by its fastness to various

environmental factors such as light, washing, and heat (sublimation). These properties are

critical for the end-use performance of the dyed fabric. The fastness properties of Disperse
Yellow 49 and the comparator dyes are summarized in Table 2. The ratings are based on the

ISO (International Organization for Standardization) and AATCC (American Association of

Textile Chemists and Colorists) standards, with higher numbers indicating better fastness.

Table 2: Comparative Fastness Properties of Selected Yellow Disperse Dyes on Polyester
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Fastnes

s

Property

Test

Method

Disperse

Yellow

49

Disperse

Yellow 3

Disperse

Yellow

54

Disperse

Yellow

64

Disperse

Yellow

82

Disperse

Yellow

211

Light

Fastness

ISO 105-

B02 /

AATCC

16

7[1] 6[8] 6-7 6-7[5] 4[6] 6-7

Washing

Fastness

(Color

Change)

ISO 105-

C06 /

AATCC

61

5[1] 4-5[8] 5 4-5[5] 5[6] 5

Washing

Fastness

(Staining)

ISO 105-

C06 /

AATCC

61

4-5[1] 4-5[8] 5 4-5[5] 5[6] 5

Sublimati

on

Fastness

ISO 105-

P01 /

AATCC

117

- 3 4-5 4[5] 4-5[6] 4-5

Perspirati

on

Fastness

(Staining)

ISO 105-

E04 /

AATCC

15

5[1] 3 5 - 5[7] 5

Ironing

Fastness

(Staining)

ISO 105-

X11 /

AATCC

133

- 3[8] 4 - - 4-5

Experimental Protocols
Detailed methodologies for the key fastness tests are provided below. These protocols are

based on internationally recognized standards to ensure reproducibility and comparability of

results.
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Light Fastness Testing (ISO 105-B02)
This method assesses the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Light Fastness Testing Workflow (ISO 105-B02)

Sample Preparation:
Mount dyed specimen on cardboard

Exposure:
Expose in a Xenon arc lamp apparatus under specified conditions of temperature, humidity, and irradiance

Blue Wool Standards:
Simultaneously expose a set of blue wool references with known lightfastness

Assessment:
Periodically compare the fading of the specimen with the fading of the blue wool standards

Rating:
The lightfastness rating is the number of the blue wool standard that shows similar fading

Click to download full resolution via product page

Light Fastness Testing Workflow

Washing Fastness Testing (ISO 105-C06)
This test evaluates the resistance of the color of textiles to domestic or commercial laundering

procedures.

Washing Fastness Testing Workflow (ISO 105-C06)

Composite Specimen Preparation:
Stitch the dyed specimen with a multifiber adjacent fabric

Washing:
Agitate the composite specimen in a soap or soap and soda solution at a specified temperature and time

Rinsing and Drying:
Rinse and dry the composite specimen

Assessment:
Evaluate the change in color of the specimen and the staining of the multifiber fabric using grey scales

Click to download full resolution via product page

Washing Fastness Testing Workflow

Sublimation Fastness Testing (ISO 105-P01)
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This method determines the resistance of the color of textiles to the action of heat, as in

processes like calendering or heat-setting.

Sublimation Fastness Testing Workflow (ISO 105-P01)

Specimen Preparation:
Place the dyed specimen between two undyed fabrics

Heating:
Place the composite specimen in a heating device at a specified temperature and pressure for a set time

Cooling:
Remove and cool the specimen

Assessment:
Evaluate the color change of the specimen and the staining of the adjacent undyed fabrics using grey scales

Click to download full resolution via product page

Sublimation Fastness Testing Workflow

Dyeing Process Overview
The application of disperse dyes to polyester fibers typically involves a high-temperature

dyeing process. The following diagram illustrates a general workflow for disperse dyeing.
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General Disperse Dyeing Process for Polyester

Dyebath Preparation:
Disperse dye, dispersing agent, and pH buffer are mixed in water

Dyeing:
Polyester fabric is introduced into the dyebath, and the temperature is raised to 120-135°C under pressure

Holding:
The temperature is maintained for a specific duration to allow dye penetration and fixation

Cooling and Rinsing:
The dyebath is cooled, and the fabric is rinsed

Reduction Clearing:
The fabric is treated with a reducing agent to remove surface dye

Final Rinse and Dry:
The fabric is rinsed thoroughly and dried

Click to download full resolution via product page

Disperse Dyeing Process Workflow

Conclusion
Disperse Yellow 49 exhibits excellent lightfastness and very good to excellent wash fastness,

making it a high-performance dye for applications demanding durability to light and laundering.

When compared to other yellow disperse dyes, its lightfastness is among the highest. Its

performance is comparable or superior to many azo and quinophthalone yellow dyes in terms
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of wash fastness. The selection of an appropriate yellow disperse dye will depend on the

specific end-use requirements, with considerations for the required fastness to light, washing,

and heat, as well as the desired shade and economic factors. This guide provides the

foundational data to assist in making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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